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Compound of Interest

Compound Name: Tricreatine citrate

Cat. No.: B14115693 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides a comprehensive guide to the

personal protective equipment (PPE), handling procedures, and disposal of Tricreatine citrate,

a common supplement ingredient. While generally not classified as hazardous, adherence to

safety protocols is crucial to mitigate risks of irritation and ensure a safe laboratory

environment.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling Tricreatine citrate in various

laboratory settings.
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Situation
Recommended Personal Protective
Equipment

Routine Handling & Weighing

- Gloves: Nitrile or latex gloves.[2] - Eye

Protection: Safety glasses with side shields or

chemical splash goggles.[2][3] - Lab Coat:

Standard laboratory coat. - Respiratory

Protection: Not generally required if handled in a

well-ventilated area.[2] Use a NIOSH-approved

respirator if dust is generated and ventilation is

inadequate.

Spill Cleanup

- Gloves: Chemical-resistant gloves (e.g.,

nitrile).[2] - Eye Protection: Chemical splash

goggles.[2] - Respiratory Protection: A NIOSH-

approved respirator with a particulate filter is

recommended to avoid inhaling dust.[2] -

Protective Clothing: Impervious clothing to

prevent skin contact.[2]

Firefighting

- Self-Contained Breathing Apparatus (SCBA):

Necessary to protect against hazardous

combustion gases.[4] - Full Protective Gear: To

prevent contact with skin and eyes.[4]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Tricreatine citrate and

ensuring the safety of laboratory personnel.

Handling:

Ventilation: Always handle Tricreatine citrate in a well-ventilated area to minimize dust

inhalation.[2] A chemical fume hood is recommended for procedures that may generate

significant dust.

Avoid Contact: Take precautions to avoid contact with skin and eyes.[2][3] In case of contact,

rinse the affected area thoroughly with water.[2]
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Dust Formation: Minimize the formation of dust during handling and weighing.[2]

Hygiene: Wash hands thoroughly after handling the substance.[1][3] Contaminated clothing

should be removed and washed before reuse.[2][3]

Storage:

Container: Store in a tightly closed container in a dry, well-ventilated place.[2]

Conditions to Avoid: Keep away from heat and sources of ignition.[4] Avoid conditions that

could lead to dust formation.[4]

Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and

strong bases.[4]

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so.[2] Avoid allowing the

chemical to enter drains.[2]

Cleanup: Carefully scoop or sweep up the spilled material, avoiding dust generation.[2]

Collect the material in a suitable, closed container for disposal.[2]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal:

Dispose of Tricreatine citrate and its container in accordance with all applicable local, state,

and federal regulations.[2]
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The material may be sent to a licensed chemical destruction facility.[2]

Do not dispose of the material in sewer systems.[2]

Workflow for Safe Handling of Tricreatine Citrate
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Caption: Workflow for the safe handling and spill response for Tricreatine citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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